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Compound of Interest

Compound Name: C22H23Cl2NO2

Cat. No.: B12633842 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Venetoclax, with the chemical formula C22H23Cl2NO2 and a molecular weight of

868.44 g/mol , is a potent and selective B-cell lymphoma-2 (BCL-2) inhibitor.[1][2] It functions

as a BH3-mimetic, binding to the BCL-2 protein with high affinity (Ki < 0.01 nM) and inducing

apoptosis in BCL-2-dependent cells.[3][4] Due to its high hydrophobicity and very low aqueous

solubility, proper preparation of stock solutions is critical for obtaining reliable and reproducible

results in in vitro assays.[5][6] This document provides a detailed protocol for the dissolution,

storage, and handling of Venetoclax for research use.

Quantitative Data: Solubility Profile
Venetoclax is practically insoluble in aqueous solutions but exhibits high solubility in dimethyl

sulfoxide (DMSO).[5][7] It is crucial to use fresh, anhydrous DMSO, as moisture can

significantly reduce the compound's solubility.[1]
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Solvent
Maximum
Solubility (mg/mL)

Maximum
Solubility (mM)

Notes

DMSO 77.5 - 100 mg/mL 89.24 - 115.14 mM

Requires sonication to

fully dissolve.[1][3]

Use fresh, moisture-

free DMSO.[1]

Ethanol < 1 mg/mL Insoluble
Not a recommended

solvent.[3]

Aqueous Buffer (pH

7.4)
0.0004 mg/mL ~0.00046 mM

Practically insoluble.

[5]

Experimental Protocol: Preparation of Stock
Solutions
This protocol details the steps for preparing a high-concentration stock solution of Venetoclax

in DMSO, which can then be serially diluted in cell culture media for in vitro experiments.

Materials:

Venetoclax powder (C22H23Cl2NO2)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure for Preparing a 10 mM Stock Solution:

Weighing: Accurately weigh out the desired amount of Venetoclax powder. For 1 mL of a 10

mM stock solution, you will need 0.868 mg of Venetoclax.
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Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

Venetoclax powder. For a 10 mM solution, add 115.15 µL of DMSO per 1 mg of Venetoclax.

[3]

Initial Mixing: Briefly vortex the solution to suspend the powder.

Sonication: Place the vial in an ultrasonic water bath. Sonicate the solution until the

Venetoclax powder is completely dissolved, resulting in a clear solution.[3] This step is

critical for achieving maximum solubility.

Sterilization (Optional): If required for your specific assay, the concentrated stock solution

can be sterilized by filtering through a 0.22 µm DMSO-compatible syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to avoid repeated freeze-thaw cycles. Store the aliquots as recommended in the

stability section below.

Preparation of Working Solutions:

To prepare working solutions, the DMSO stock solution should be serially diluted into the

desired cell culture medium.

Important: To avoid precipitation, add the DMSO stock solution to the culture medium and

mix immediately and thoroughly. The final concentration of DMSO in the culture medium

should typically be kept below 0.5% to minimize solvent-induced cytotoxicity. A vehicle

control (medium with the same final concentration of DMSO) should always be included in

experiments.

Visualization of Experimental Workflow
The following diagram illustrates the key steps for preparing Venetoclax solutions for in vitro

use.

Caption: Workflow for dissolving and diluting Venetoclax.

Mechanism of Action: BCL-2 Inhibition Pathway
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Venetoclax selectively inhibits the anti-apoptotic protein BCL-2. This action disrupts the

sequestration of pro-apoptotic BH3-only proteins (like BIM), allowing them to activate BAX and

BAK. The subsequent oligomerization of BAX/BAK at the mitochondrial outer membrane leads

to its permeabilization, release of cytochrome c, and activation of the caspase cascade,

ultimately resulting in programmed cell death (apoptosis).[4][8][9] This process is independent

of the tumor suppressor protein p53.[8]

Caption: Venetoclax inhibits BCL-2 to induce apoptosis.

Stability and Storage
Proper storage is essential to maintain the integrity and activity of Venetoclax.

Powder: The solid compound can be stored at -20°C for up to 3 years.[3]

DMSO Stock Solution: For optimal stability, aliquoted stock solutions should be stored at

-80°C for up to 6 months or at -20°C for up to 1 month.[1][3] Avoid repeated freeze-thaw

cycles.

Stability in Solution: Venetoclax in solution has been shown to be sensitive to degradation

under acidic and basic conditions, particularly at elevated temperatures.[10][11] It is

relatively stable at neutral pH and when protected from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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